Cas no 77101-32-7 (1-7-Dynorphin B (swine))

• Product Name: 1-7-Dynorphin B (swine)
• CAS No: 77101-32-7
• MF: C₄₀H₆₁N₁₃O₉
• MW: 867.994047880173
• CID: 564437
• PubChem ID: 3086068
• Update Time: 2025-06-15

1-7-Dynorphin B (swine) Chemical and Physical Properties

Names and Identifiers

• 2-[[2-[[2-[[2-[[2-[[2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminome
• H-Tyr-Gly-Gly-Phe-Leu-Arg-Arg-OH
• L-tyrosylglycylglycyl-L-phenylalanyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• Leu-enkephalin, arg(6,7)-
• 6,7-Arg-leu-enkephalin
• Aal-enk
• Leucine-enkephalin, arg(6,7)-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• Enkephalin-leu, arg(6,7)-
• CHEMBL293465
• Tyr-Gly-Gly-Phe-Leu-Arg-Arg-OH
• Enkephalin-leu, arginine(6,7)-
• Dynorphin a(1-7)
• 77101-32-7
• BDBM50128077
• L-Arginine, N2-(N2-(N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-L-leucyl)-L-arginyl)-
• 1-7-Dynorphin B (swine)

• Inchi： 1S/C40H61N13O9/c1-23(2)18-30(36(59)51-28(10-6-16-46-39(42)43)35(58)52-29(38(61)62)11-7-17-47-40(44)45)53-37(60)31(20-24-8-4-3-5-9-24)50-33(56)22-48-32(55)21-49-34(57)27(41)19-25-12-14-26(54)15-13-25/h3-5,8-9,12-15,23,27-31,54H,6-7,10-11,16-22,41H2,1-2H3,(H,48,55)(H,49,57)(H,50,56)(H,51,59)(H,52,58)(H,53,60)(H,61,62)(H4,42,43,46)(H4,44,45,47)/t27-,28-,29-,30-,31-/m0/s1
• InChI Key： DIXKOJUSHXZXKB-QKUYTOGTSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 867.47200
• Monoisotopic Mass: 867.472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 62
• Rotatable Bond Count: 35
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5.2
• Topological Polar Surface Area: 387A^2

Experimental Properties

• Density: 1.41
• Refractive Index: 1.649
• PSA: 381.95000
• LogP: 2.76110

1-7-Dynorphin B (swine) Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 1-7-Dynorphin B (swine)

1-7-Dynorphin B (swine): A Comprehensive Overview of CAS No. 77101-32-7 and Its Biological Significance

The peptide 1-7-Dynorphin B (swine), identified by CAS No. 77101-32-7, is a truncated fragment of the larger dynorphin B peptide. This bioactive molecule has garnered significant attention in neuroscience and pharmacology due to its role in modulating opioid receptors and its potential therapeutic applications. Researchers are increasingly exploring its effects on pain management, addiction, and neurodegenerative diseases, aligning with current trends in precision medicine and neuropharmacology.

Structurally, 1-7-Dynorphin B (swine) consists of the first seven amino acids of dynorphin B, a naturally occurring opioid peptide. Its shorter sequence allows for targeted interactions with kappa-opioid receptors (KOR), making it a valuable tool for studying receptor-specific pathways. This specificity is particularly relevant in the context of chronic pain research, where KOR agonists are being investigated as alternatives to traditional opioids with lower abuse potential.

Recent studies highlight the potential of 1-7-Dynorphin B (swine) in addressing neuroinflammation and neuroprotection. For instance, its ability to modulate glial cell activity has implications for conditions like Alzheimer's disease and multiple sclerosis. These findings resonate with growing public interest in natural neuroprotective agents and non-addictive pain relievers, topics frequently searched in academic and medical databases.

From a technical perspective, the synthesis and purification of CAS No. 77101-32-7 require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure high purity and bioactivity, critical for reproducible research outcomes. The compound's stability and solubility profiles are also key considerations for in vivo studies, another area of frequent inquiry among researchers.

In summary, 1-7-Dynorphin B (swine) represents a promising avenue for both basic and applied research. Its unique pharmacological properties and alignment with contemporary health priorities—such as opioid crisis solutions and neurodegenerative disease therapies—underscore its relevance in modern science. As investigations continue, this peptide may unlock new insights into brain function and therapeutic innovation.